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Drug Profile Comparison

The table below compares the core features of Alrizomadlin and Venetoclax based on the available

information.

Feature Alrizomadlin (APG-115) Venetoclax

Primary Target MDM2-p53 protein-protein interaction [1]
[2]

BCL-2 protein [3] [4]

Mechanism of
Action

Disrupts MDM2-p53 interaction,
reactivating wild-type p53 tumor

suppressor function, inducing cell cycle
arrest & apoptosis [1] [2]

Selectively inhibits BCL-2, disrupting
anti-apoptotic signals and triggering

mitochondrial pathway of apoptosis [3]
[4]

Key Indications
(in trials)

Advanced solid tumors (Adenoid Cystic
Carcinoma, Malignant Peripheral Nerve

Sheath Tumor, Liposarcoma, Biliary-
tract cancer) [1] [2]

Hematologic malignancies (CLL/SLL,
AML) [3] [4]. Note: Data for Venetoclax
is inferred from context on BCL-2
inhibition.

Reported
Efficacy

ACC Monotherapy: ORR 16.7-22.2%,
DCR 100% [3] [1]. MPNST Combo

N/A for direct comparison. Lisaftoclax, a
novel BCL-2 inhibitor, showed ORR of
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Feature Alrizomadlin (APG-115) Venetoclax

Therapy: ORR 14.3% with toripalimab

[3]

31.8% in Venetoclax-refractory R/R
AML/MPAL patients [4].

Common Grade
3/4 AEs

Thrombocytopenia, neutropenia,

lymphocytopenia, anemia [2]

Neutropenia, febrile neutropenia,

thrombocytopenia (based on Lisaftoclax
data, a related BCL-2 inhibitor) [3]

Developmental
Status

Clinical Phase II; first MDM2-p53
inhibitor in clinical development in China

[1] [2]

Approved drug; used as a benchmark
in clinical trials for novel BCL-2

inhibitors like Lisaftoclax [3] [4]

Experimental Data & Clinical Protocols

Here are the methodologies from key studies cited in the search results, which provide context for the data in

the table above.

Study on Alrizomadlin in Advanced Solid Tumors [2]:

Phase: First-in-human Phase I trial.
Patient Population: Adults with histologically confirmed locally advanced or metastatic solid

tumors who had progressed on standard treatment or lacked effective therapies.
Dosing Regimen: Alrizomadlin was administered orally once daily every other day for 21

days of a 28-day cycle until disease progression or intolerable toxicity.
Endpoints: Primary endpoints were safety, tolerability, and determination of the Recommended

Phase II Dose (RP2D). Secondary endpoints included pharmacokinetics/pharmacodynamics
and preliminary antitumor activity assessed per RECIST 1.1 criteria.

Study on Lisaftoclax (a novel BCL-2 inhibitor) in Myeloid Malignancies [3] [4]:

Phase: Global, multi-center Phase 1b/2 study.

Patient Population: Patients with treatment-naïve or relapsed/refractory (R/R) Acute Myeloid
Leukemia (AML), Mixed Phenotype Acute Leukemia (MPAL), or high-risk Myelodysplastic

Syndromes (HR-MDS)/Chronic Myelomonocytic Leukemia (CMML), including prior Venetoclax-
exposed patients.

Dosing Regimen: Lisaftoclax was administered in combination with the hypomethylating agent
azacitidine.
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Endpoints: The study evaluated the safety and efficacy of the combination. Efficacy was

measured by overall response rate (ORR), which includes complete response (CR), CR with
incomplete hematologic recovery (CRi), partial response (PR), and morphologic leukemia-free

state (MLFS).

Visualizing the Apoptosis Pathways

The following diagram illustrates the distinct mechanisms by which Alrizomadlin and BCL-2 inhibitors like

Venetoclax/Lisaftoclax target the apoptosis pathway.

Alrizomadlin Mechanism (MDM2-p53 Pathway) BCL-2 Inhibitor Mechanism (Mitochondrial Pathway)
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Key Differentiating Factors for R&D

For researchers and drug development professionals, the critical distinctions are:

Fundamental Target & Indication Focus: Alrizomadlin and Venetoclax/Lisaftoclax act on
completely different nodes of the apoptosis pathway. This underpins their development in different

cancer types: Alrizomadlin is primarily being investigated in advanced solid tumors with wild-
type TP53 and/or MDM2 amplification [1] [2], while BCL-2 inhibitors are a established modality in
hematologic malignancies [3] [4].
Potential for Combination: The distinct mechanisms suggest a strong potential for combination

therapy. Preclinical evidence indicates that combining apoptosis-targeting agents (like MDM2 and
BCL-2 inhibitors) can yield enhanced activity, which is a key area of combinatorial screening in

oncology R&D [5].
Addressing Resistance: Early data for lisaftoclax (a novel BCL-2 inhibitor) shows promising activity

in patients with diseases refractory to venetoclax, suggesting that next-generation inhibitors within the
same class may overcome resistance mechanisms [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b516659#alrizomadlin-comparison-venetoclax-hematologic-

malignancies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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